Cas no 914636-44-5 (4-Fluoro-3-(methylsulphonyl)aniline)

• Product Name: 4-Fluoro-3-(methylsulphonyl)aniline
• CAS No: 914636-44-5
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• MDL: MFCD08458080
• CID: 1965178
• PubChem ID: 26985427
• Update Time: 2025-10-30

4-Fluoro-3-(methylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methylsulfonylaniline
• 4-Fluoro-3-(methylsulphonyl)aniline
• SureCN3451784
• CTK7D6984
• 4-fluoro-3-methanesulfonylaniline
• MolPort-001-773-009
• 4-Fluoro-3-(methylsulfonyl)aniline
• PC2626
• SBB090935
• 4-Fluoro-3-(methylsulphonyl)aniline 98
• DB-106817
• 5-Amino-2-fluorophenyl methyl sulphone
• 914636-44-5
• DTXSID30650436
• MFCD08458080
• SY334258
• PS-8409
• 4-Fluoro-3-(methanesulfonyl)aniline
• EN300-96963
• SCHEMBL3451784
• AKOS023126680
• F96933
• 4-Fluoro-3-(methylsulphonyl)aniline 98%
• CS-0127595

• MDL： MFCD08458080
• Inchi： 1S/C7H8FNO2S/c1-12(10,11)7-4-5(9)2-3-6(7)8/h2-4H,9H2,1H3
• InChI Key： SAWQEMZHEXISDY-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(C=1)N)F)(=O)=O

Computed Properties

• Exact Mass: 189.02597783g/mol
• Monoisotopic Mass: 189.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Fluoro-3-(methylsulphonyl)aniline

4-Fluoro-3-(methylsulphonyl)aniline: A Comprehensive Overview

The compound with CAS No. 914636-44-5, commonly referred to as 4-Fluoro-3-(methylsulphonyl)aniline, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structural features, which include a fluorine atom at the para position and a methylsulphonyl group at the meta position on the aniline backbone. These substituents impart distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Fluoro-3-(methylsulphonyl)aniline through a variety of methodologies. One notable approach involves the nucleophilic aromatic substitution of a suitably substituted fluorobenzene derivative with a methylsulphonamide group. This method has been optimized to achieve high yields and excellent purity, which are critical for its use in downstream applications. The synthesis process is not only cost-effective but also environmentally friendly, aligning with the growing demand for sustainable chemical practices.

The structural uniqueness of 4-Fluoro-3-(methylsulphonyl)aniline has been leveraged in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases, further underscoring its potential as a versatile pharmacophore.

Recent research has also highlighted the importance of 4-Fluoro-3-(methylsulphonyl)aniline in materials science. Its ability to act as a precursor for advanced materials, such as conductive polymers and high-performance composites, has been extensively investigated. For example, the compound can be polymerized under controlled conditions to form materials with exceptional electrical conductivity and mechanical stability. These properties make it an attractive candidate for applications in flexible electronics and energy storage devices.

In terms of physical properties, 4-Fluoro-3-(methylsulphonyl)aniline exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Furthermore, the compound's stability under physiological conditions has been confirmed through extensive testing, making it suitable for biomedical applications.

The biological evaluation of 4-Fluoro-3-(methylsulphonyl)aniline has revealed intriguing pharmacokinetic profiles. In vitro studies have demonstrated moderate absorption and distribution properties, while in vivo experiments in animal models have shown acceptable bioavailability. These findings suggest that the compound could be further developed into a drug candidate with favorable pharmacokinetic characteristics.

Looking ahead, the versatility of 4-Fluoro-3-(methylsulphonyl)aniline presents numerous opportunities for innovation across multiple disciplines. Its role as a building block for more complex molecules continues to be explored, with researchers investigating its potential as an intermediate in total synthesis efforts. Additionally, ongoing studies aim to optimize its properties for specific applications, such as enhancing its solubility or improving its stability under harsh conditions.

In conclusion, 4-Fluoro-3-(methylsulphonyl)aniline (CAS No. 914636-44-5) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in both academic research and industrial applications. As research continues to unfold, this compound is poised to contribute even more significantly to scientific progress and technological innovation.